10.1039/B806961A | Target-selective degradation of proteins by porphyrins upon visible photo-irradiation†

Target-selective degradation of proteins by porphyrins upon visible photo-irradiation†

Chemical Communications Pub Date: 2008-06-11 DOI: 10.1039/B806961A

Abstract

A porphyrin derivative effectively and selectively degraded the target transcription factor, human estrogen receptor-α (hER-α), upon visible light irradiation, in the absence of additives and under neutral conditions.

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